Cas no 92810-15-6 (Benzoic acid, 2-formyl-3,5-dihydroxy-)

• Product name: Benzoic acid, 2-formyl-3,5-dihydroxy-
• CAS No: 92810-15-6
• MF: C₈H₆O₅
• MW: 182.13024
• CID: 753015
• PubChem ID: 44422624

Benzoic acid, 2-formyl-3,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-3,5-dihydroxy-
• 2-formyl-3,5-dihydroxybenzoic acid
• AKOS006372507
• 3,5-dihydroxy-2-formylbenzoic acid
• DTXSID80658967
• CHEMBL227860
• 92810-15-6

• Inchi： InChI=1S/C8H6O5/c9-3-6-5(8(12)13)1-4(10)2-7(6)11/h1-3,10-11H,(H,12,13)
• InChI Key： VBPLTEDGQCTROL-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1C(=O)O)C=O)O)O

Computed Properties

• Exact Mass: 182.02152329g/mol
• Monoisotopic Mass: 182.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų
• XLogP3: 0.8